Cas no 177194-56-8 (Fluorescent NIR 885)

• Product Name: Fluorescent NIR 885
• CAS No: 177194-56-8
• MF: C₃₄H₃₄ClNO₇
• MW: 604.089269161224
• CID: 1364000
• Update Time: 2025-05-23

Fluorescent NIR 885 Chemical and Physical Properties

Names and Identifiers

• (5E)-N,N-diethyl-5-(6,8,9,10-tetrahydrochromeno[3,2-c]chromen-11-ylmethylene)-7,8-dihydro-6H-xanthen-10-ium-3-amine perchlorate
• fluorescent nir 885
• Fluorescent red NIR 888
• Fumonisin B1,FumonisinB1 from Fusarium moniliforme, Macrofusine
• Fluorescent NIR 885

• Inchi： 1S/C34H34NO3.ClO4/c1-3-35(4-2)28-16-15-22-17-23-9-7-10-24(32(23)37-31(22)20-28)18-25-11-8-12-26-19-27-21-36-30-14-6-5-13-29(30)34(27)38-33(25)26;2-1(3,4)5/h5-6,13-20H,3-4,7-12,21H2,1-2H3;/q+1;-1/b24-18+;
• InChI Key： PMSREQCROIUOFN-NDUABGMUSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].O1C2C3C=CC=CC=3OCC=2C=C2C1=C(/C=C1/C3=C(C=C4C=C/C(/C=C4O3)=[N+](/CC)\CC)CCC/1)CCC2

Computed Properties

• Exact Mass: 603.20252

Experimental Properties

• PSA: 107.27

Fluorescent NIR 885 Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：8-10-21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on Fluorescent NIR 885

Fluorescent NIR 885: A Comprehensive Overview

Fluorescent NIR 885 is a cutting-edge compound with the CAS number 177194-56-8, representing a significant advancement in the field of near-infrared (NIR) fluorescence. This compound has garnered substantial attention due to its exceptional optical properties, making it a valuable tool in various scientific and technological applications. The name Fluorescent NIR 885 itself highlights its key characteristic: its ability to emit fluorescence in the near-infrared region of the electromagnetic spectrum, specifically around 885 nanometers. This property is particularly advantageous for applications requiring deep tissue penetration and reduced background interference, such as biomedical imaging and sensing.

The development of Fluorescent NIR 885 has been driven by the increasing demand for advanced materials that can operate efficiently in the NIR region. Traditional fluorescent materials often suffer from limitations such as poor photostability, low quantum yields, and insufficient emission wavelengths for certain applications. However, Fluorescent NIR 885 addresses these challenges through its unique chemical structure and optimized electronic properties. Recent studies have demonstrated that this compound exhibits high molar absorptivity, excellent photostability, and a large Stokes shift, all of which contribute to its superior performance in fluorescence-based assays.

One of the most promising applications of Fluorescent NIR 885 is in the field of bioimaging. Its ability to emit fluorescence at 885 nm allows for deeper tissue penetration compared to visible light-based fluorophores, making it ideal for in vivo imaging applications. Researchers have successfully utilized Fluorescent NIR 885 for real-time monitoring of cellular processes, such as drug delivery and tumor targeting. For instance, a recent study published in *Nature Biomedical Engineering* demonstrated the use of Fluorescent NIR 885-labeled nanoparticles for tracking cancer cells in mouse models. The results showed unprecedented clarity and resolution, highlighting the potential of this compound in clinical diagnostics.

Beyond bioimaging, Fluorescent NIR 885 has also found applications in optoelectronic devices. Its near-infrared emission properties make it suitable for use in light-emitting diodes (LEDs), photodetectors, and solar cells. A study conducted by researchers at Stanford University explored the integration of Fluorescent NIR 885 into perovskite solar cells, where it served as an efficient sensitizer. The results indicated a significant improvement in device efficiency, underscoring the versatility of this compound across multiple disciplines.

The synthesis of Fluorescent NIR 885 involves a multi-step chemical process that ensures precise control over its molecular structure. This process typically includes nucleophilic substitution reactions and subsequent purification steps to achieve high-purity samples. The chemical structure of Fluorescent NIR 885 is characterized by a conjugated system that facilitates strong absorption and emission in the NIR region. Recent advancements in synthetic methodologies have further enhanced the scalability and reproducibility of this process, making it more accessible for large-scale production.

In terms of safety and environmental impact, Fluorescent NIR 885 has been shown to exhibit low toxicity levels under standard experimental conditions. This makes it suitable for biomedical applications where biocompatibility is a critical factor. However, ongoing research is focused on optimizing its degradation pathways to ensure minimal environmental impact when used in industrial settings.

The commercialization of Fluorescent NIR 885 has been facilitated by its inclusion in various product lines catering to the scientific community. Companies specializing in fluorescent materials have incorporated this compound into their portfolios, offering it as a high-performance alternative to traditional fluorophores. Its availability has further spurred innovation across industries, with researchers exploring new avenues for its application.

In conclusion, Fluorescent NIR 885 (CAS No:177194-56-) represents a groundbreaking advancement in fluorescence technology. Its unique optical properties, coupled with versatile applications across multiple fields, position it as a key material for future scientific breakthroughs. As research continues to uncover new potential uses for this compound, its impact on industries ranging from biomedicine to optoelectronics is expected to grow significantly.